7-Iodohinokitiol
Description
7-Iodohinokitiol is a halogenated derivative of hinokitiol (β-thujaplicin), a natural tropolone derivative with antimicrobial and anticancer properties.
Properties
CAS No. |
32659-57-7 |
|---|---|
Molecular Formula |
C10H11IO2 |
Molecular Weight |
290.1 g/mol |
IUPAC Name |
2-hydroxy-3-iodo-6-propan-2-ylcyclohepta-2,4,6-trien-1-one |
InChI |
InChI=1S/C10H11IO2/c1-6(2)7-3-4-8(11)10(13)9(12)5-7/h3-6H,1-2H3,(H,12,13) |
InChI Key |
CJDIEWJAGORBGQ-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=O)C(=C(C=C1)I)O |
Canonical SMILES |
CC(C)C1=CC(=O)C(=C(C=C1)I)O |
Other CAS No. |
32659-57-7 |
Synonyms |
7-iodohinokitiol |
Origin of Product |
United States |
Comparison with Similar Compounds
A meaningful comparison requires data on physicochemical properties, bioactivity, and synthetic routes. Below is a hypothetical framework for such a comparison, though specific values are absent in the evidence:
Table 1: Key Properties of 7-Iodohinokitiol and Analogues
Key Gaps in Evidence :
- No data on iodinated derivatives in the provided sources ().
Structural and Electronic Effects
Halogenation at the 7-position alters electron density and steric hindrance. For example:
- Iodine (larger atomic radius) may reduce membrane permeability compared to smaller halogens like Cl or Br.
- No crystallographic or computational data in the evidence support this analysis ().
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